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Compound of Interest

Compound Name: Tantalum pentachloride

Cat. No.: B1210314

This technical guide provides a comprehensive overview of the thermodynamic data for
Tantalum pentachloride (TaCls). It is intended for researchers, scientists, and professionals in
drug development and materials science who require detailed and accurate information on the
physicochemical properties of this compound. This document summarizes key thermodynamic
parameters, outlines experimental methodologies for their determination, and visualizes
relevant chemical processes.

Physicochemical and Thermodynamic Data

Tantalum pentachloride is an inorganic compound with the formula TaCls.[1] It is a white to
pale yellow crystalline powder that is sensitive to moisture.[1][2][3] It is a key precursor in the
synthesis of tantalum-based materials, which have significant applications in the electronics,
aerospace, and chemical processing industries.[4]

A summary of the key physical and chemical properties of Tantalum pentachloride is
presented in Table 1.

Table 1: General Physicochemical Properties of Tantalum Pentachloride
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Property Value Reference
Molecular Formula TaCls [5]
Molecular Weight 358.21 g/mol [5]

CAS Registry Number 7721-01-9 [31[6]

White to pale yellow crystalline

Appearance [21[3][4]
powder

Density 3.68 g/cm3 at 25 °C [31[7]

Melting Point 216-221 °C [2][3]

Boiling Point 236-242 °C [31[8]
Soluble in alcohol, ether,

- carbon tetrachloride, sulfuric
Solubility [2][3]1[7]

acid, and potassium hydroxide.

Reacts with water.

The fundamental thermodynamic data for Tantalum pentachloride are crucial for

understanding its stability and reactivity. These parameters are summarized in Table 2.

Table 2: Standard Thermodynamic Properties of Tantalum Pentachloride at 298.15 K

Property Value Unit Reference
Standard Enthalpy of -205.5 kcal/mol
) kcal/mol (kJ/mol) [1109]
Formation (AfHO ) (-859.8 kJ/mol)
Standard Molar
221.75 J K1 mol! [1]
Entropy (SS25)
Enthalpy of
21.1+0.2 kcal/g-mol [10]

Sublimation (AHsub)

The heat capacity of Tantalum pentachloride varies with temperature. Table 3 presents the

heat capacity data for the liquid phase at different temperatures.[6]
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Table 3: Liquid Phase Heat Capacity (Cp) of Tantalum Pentachloride at VVarious Temperatures

Temperature (K) Heat Capacity (cal/mol*K)
490 51.98
500 51.76
600 49.33
700 46.47
800 43.17

Data sourced from the NIST WebBook.[6]

The vapor pressure of Tantalum pentachloride was measured using the gas transpiration
method over the temperature range of 431-73 K. The data were fit to the following equation:
logio P(torr) = (12.03 = 1.86) - (4604 + 40)/T.[10]

Experimental Methodologies

The accurate determination of thermodynamic data relies on precise experimental techniques.
This section details the methodologies cited for obtaining the thermodynamic properties of
Tantalum pentachloride.

The standard heat of formation of Tantalum pentachloride was determined by measuring the
heat evolved during the direct reaction of metallic tantalum with liquid chlorine at 25°C in a
Pyrex reaction vessel.[9]

o Materials: High-purity tantalum metal and chlorine gas were used. The tantalum was
machined into cylindrical pieces.[9]

e Procedure: A known mass of tantalum metal was placed in the reaction vessel, which was
then evacuated. Liquid chlorine was introduced, and the reaction was initiated. The heat
evolved during the combustion of tantalum in chlorine was measured calorimetrically.[9]

» Corrections: Minor corrections were applied for the heat of evaporation of chlorine and the
heat evolved from a titanium wire used to initiate the reaction.[9]
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The equilibrium vapor pressure of Tantalum pentachloride was determined using the gas
transpiration method.[10] This method involves passing a known volume of an inert carrier gas
over a sample of the substance at a constant temperature and then determining the amount of
substance transported by the gas.

o Apparatus: The setup consists of a furnace to maintain a constant temperature, a tube
containing the Tantalum pentachloride sample, and a system to measure the flow rate of
the carrier gas.

e Procedure: Anhydrous conditions were carefully maintained. A controlled flow of a carrier gas
was passed over the solid TaCls sample. The amount of TaCls that sublimed and was carried
by the gas was collected and weighed.

o Calculation: The vapor pressure was calculated from the mass of sublimed TaCls, the volume
of the carrier gas, and the temperature.

Visualizing Chemical Processes

Diagrams of key chemical reactions and processes involving Tantalum pentachloride provide
a clearer understanding of its chemical behavior.

Tantalum pentachloride can be synthesized by the direct reaction of tantalum metal with
chlorine gas at elevated temperatures.[1]
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Synthesis of Tantalum Pentachloride.

Tantalum pentachloride is a common precursor for the chemical vapor deposition of tantalum-
containing thin films, such as Tantalum Carbide (TaC).[11]
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Chemical Vapor Deposition of TaC from TaCls.
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Tantalum pentachloride is highly sensitive to moisture and readily hydrolyzes in water to form
tantalum(V) oxytrichloride (TaOCls) and ultimately tantalum pentoxide (Taz0Os).[1]

TaCls H20

+ H20

TaOCls

+ H20

HCI Taz20s
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Hydrolysis pathway of Tantalum Pentachloride.

Conclusion

This technical guide has presented a detailed compilation of the thermodynamic data for
Tantalum pentachloride, including its standard enthalpy of formation, standard molar entropy,
heat capacity, and vapor pressure. The experimental methodologies for determining these
properties have also been described. The provided visualizations of key chemical processes
involving Tantalum pentachloride, such as its synthesis, application in CVD, and hydrolysis,
offer a clear and concise understanding of its chemical behavior. This information is essential
for researchers and professionals working with this compound in various scientific and
industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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